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Compound of Interest

Compound Name: 7-(Trifluoromethyl)-4-quinolinol

Cat. No.: B1202929 Get Quote

An In-depth Technical Guide to 7-
(Trifluoromethyl)-4-quinolinol
This technical guide provides a comprehensive overview of 7-(Trifluoromethyl)-4-quinolinol,
a pivotal heterocyclic compound in modern chemical synthesis. It is intended for researchers,

scientists, and professionals in drug development and agrochemical industries who utilize

complex organic building blocks. This document outlines the compound's chemical identity,

physicochemical properties, a relevant synthetic protocol, and its significant applications.

Chemical Identity and Structure
7-(Trifluoromethyl)-4-quinolinol is a substituted quinoline derivative. The presence of a

trifluoromethyl group at the 7-position significantly influences its electronic properties,

lipophilicity, and metabolic stability, making it a valuable precursor in the synthesis of bioactive

molecules.[1][2] The compound exists in tautomeric equilibrium with its keto form, 7-

(trifluoromethyl)-1H-quinolin-4-one.[3][4]

IUPAC Name: 7-(trifluoromethyl)quinolin-4-ol

CAS Number: 322-97-4[3][4]

Molecular Formula: C₁₀H₆F₃NO[3][4]

Molecular Weight: 213.16 g/mol [3][4]
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Below is a diagram representing the chemical structure of 7-(Trifluoromethyl)-4-quinolinol.

Caption: Chemical structure of 7-(Trifluoromethyl)-4-quinolinol.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 7-(Trifluoromethyl)-4-
quinolinol. These properties are crucial for its handling, reaction optimization, and application

in various synthetic contexts.

Property Value Source

Appearance Light greyish to beige powder [3][5]

Melting Point 266-269 °C (lit.) [3][5]

Boiling Point 311.9 ± 37.0 °C (Predicted) [3][4]

Density 1.3581 (estimate) [3]

pKa 3.79 ± 0.40 (Predicted) [3][4]

Storage Temperature 2-8°C [3][4]

Experimental Protocols
While a specific protocol for the direct synthesis of 7-(Trifluoromethyl)-4-quinolinol was not

detailed in the immediate search results, a highly relevant procedure for a closely related

derivative, 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid, is provided below. This

illustrates a common synthetic approach within this class of compounds.

Synthesis of 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid from ethyl 4-hydroxy-7-

(trifluoromethyl)quinoline-3-carboxylate[3]

Reaction Setup:

Dissolve ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate (5 g) and potassium

hydroxide (3 equivalents) in a 60 ml solvent mixture of water and ethylene glycol (1:1) in a

sealed XP-500 Plus container.
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Microwave Irradiation:

Heat the reaction mixture using a MARS 5 microwave system at 200°C and a pressure of

220-240 psi for 30 minutes.

Work-up and Isolation:

After the reaction is complete, cool the mixture to room temperature.

Pour the cooled mixture into 100 ml of water.

Acidify the solution to a pH of approximately 6 with 2N hydrochloric acid.

Saturate the acidified solution with sodium chloride.

Extract the product with tetrahydrofuran (3 x 200 ml).

Combine the organic layers, wash with brine, and concentrate to yield the final product.

This general procedure can be adapted for the synthesis of related quinolinol derivatives and

highlights the use of microwave-assisted synthesis for efficient reaction times.

Applications in Research and Development
7-(Trifluoromethyl)-4-quinolinol is a critical intermediate in the synthesis of a variety of

functional molecules, particularly in the pharmaceutical and agrochemical sectors.[1]

Pharmaceutical Synthesis: The quinoline core is a well-established scaffold in medicinal

chemistry, known for its presence in compounds with antimicrobial, antimalarial, and

anticancer activities.[1] The trifluoromethyl group often enhances the efficacy and

pharmacokinetic profile of drug candidates by increasing metabolic stability and cell

membrane permeability.[1] This intermediate is used to construct more complex quinoline-

based drugs targeting specific biological pathways.[1][6]

Agrochemical Development: In the agrochemical industry, this compound serves as a

precursor for the synthesis of novel pesticides, herbicides, and fungicides.[1] The stability

and targeted activity that can be engineered from this scaffold are essential for developing

effective crop protection solutions.[1]
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The logical workflow for the utilization of 7-(Trifluoromethyl)-4-quinolinol in synthetic

chemistry is depicted in the following diagram.

7-(Trifluoromethyl)-4-quinolinol
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Caption: Synthetic utility workflow of 7-(Trifluoromethyl)-4-quinolinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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